Cas no 158918-49-1 (Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide)

Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide is a specialized organic compound featuring a benzenesulfonic acid core substituted with a methyl group at the 4-position and a hydrazide functional group linked to a 2-bromobenzylidene moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of heterocyclic compounds or coordination complexes. The presence of both sulfonic acid and hydrazide groups enhances its utility in selective reactions, while the bromine substituent offers further derivatization potential. Its well-defined molecular architecture ensures consistent performance in research and industrial processes requiring precise functional group manipulation.

Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide structure

158918-49-1 structure

Product Name:Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide

CAS No:158918-49-1

MF:C₁₄H₁₃BrN₂O₂S

MW:353.234221220016

MDL:MFCD00996847

CID:4459429

PubChem ID:9656632

Update Time:2025-06-06

Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide
- N'-(2-bromobenzylidene)-4-methylbenzenesulfonohydrazide
- 158918-49-1
- STL136380
- MFCD00996847
- CS-0191669
- AKOS000979770
- N-[(E)-(2-bromophenyl)methylideneamino]-4-methylbenzenesulfonamide
- Benzenesulfonic acid, 4-methyl-, 2-[(2-bromophenyl)methylene]hydrazide
- N'-[(E)-(2-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide
- MDL： MFCD00996847
- Inchi： 1S/C14H13BrN2O2S/c1-11-6-8-13(9-7-11)20(18,19)17-16-10-12-4-2-3-5-14(12)15/h2-10,17H,1H3
- InChI Key： GHQRHGNPHYRGPB-UHFFFAOYSA-N
- SMILES： C1(S(NN=CC2=CC=CC=C2Br)(=O)=O)=CC=C(C)C=C1

Computed Properties

Exact Mass: 351.98811Da
Monoisotopic Mass: 351.98811Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 425
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 66.9Å²

Benzenesulfonic acid, 4-methyl-, [(2-bromophenyl)methylene]hydrazide Pricemore >>

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abcr	AB567500-250 mg	N'-(2-Bromobenzylidene)-4-methylbenzenesulfonohydrazide; .	158918-49-1		250MG	€150.20	2023-07-11
abcr	AB567500-1 g	N'-(2-Bromobenzylidene)-4-methylbenzenesulfonohydrazide; .	158918-49-1		1g	€301.20	2023-07-11
abcr	AB567500-5 g	N'-(2-Bromobenzylidene)-4-methylbenzenesulfonohydrazide; .	158918-49-1		5g	€946.80	2023-07-11
AstaTech	E89534-1/G	N'-(2-BROMOBENZYLIDENE)-4-METHYLBENZENESULFONOHYDRAZIDE	158918-49-1	95%	1g	$256	2023-09-18
AstaTech	E89534-5/G	N'-(2-BROMOBENZYLIDENE)-4-METHYLBENZENESULFONOHYDRAZIDE	158918-49-1	95%	5g	$768	2023-09-18
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1262339-500mg	N'-(2-bromobenzylidene)-4-methylbenzenesulfonohydrazide	158918-49-1	98%	500mg	￥1926.00	2023-11-21
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abcr	AB567500-250mg	N'-(2-Bromobenzylidene)-4-methylbenzenesulfonohydrazide; .	158918-49-1		250mg	€177.90	2025-04-20
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